Cas no 938058-08-3 (2-Amino-2-(1-methylcyclopropyl)acetic acid hydrochloride)

• Product Name: 2-Amino-2-(1-methylcyclopropyl)acetic acid hydrochloride
• CAS No: 938058-08-3
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• MDL: MFCD30146475
• CID: 3165079
• PubChem ID: 12767940
• Update Time: 2025-11-02

2-Amino-2-(1-methylcyclopropyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(1-methylcyclopropyl)acetic acid hydrochloride
• Cyclopropaneacetic acid, alpha-amino-1-methyl-, (alphas)-, hydrochloride
• SCHEMBL26122751
• P15964
• Cyclopropaneacetic acid, alpha-amino-1-methyl-, hydrochloride (1:1)
• 2-Amino-2-(1-methylcyclopropyl)acetic acid HCl
• 2-amino-2-(1-methylcyclopropyl)aceticacidhydrochloride
• AKOS030238237
• 938058-08-3
• XG4YR113U5
• Z2940229290
• (+/-)-2-(1-methylcyclopropyl)glycine hydrochloride
• UNII-XG4YR113U5
• 2-amino-2-(1-methylcyclopropyl)acetic acid;hydrochloride
• 2-(1-Methylcyclopropyl)glycine hydrochloride, (+/-)-
• MFCD30146475
• CS-0052065
• Q27293826
• EN300-1655706
• CYCLOPROPANEACETIC ACID, .ALPHA.-AMINO-1-METHYL-, HYDROCHLORIDE (1:1)
• AS-53001
• NMB05808
• 100-917-7

• MDL： MFCD30146475
• Inchi： 1S/C6H11NO2.ClH/c1-6(2-3-6)4(7)5(8)9;/h4H,2-3,7H2,1H3,(H,8,9);1H
• InChI Key： VQQHSQUJNCJSCW-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C1(C)CC1)N)=O

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-2-(1-methylcyclopropyl)acetic acid hydrochloride

Comprehensive Overview of 2-Amino-2-(1-methylcyclopropyl)acetic acid hydrochloride (CAS No. 938058-08-3)

2-Amino-2-(1-methylcyclopropyl)acetic acid hydrochloride (CAS No. 938058-08-3) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This hydrochloride salt derivative of 2-amino-2-(1-methylcyclopropyl)acetic acid exhibits unique structural features, including a cyclopropyl ring and an amino acid backbone, making it valuable for drug development and peptide synthesis. Researchers are increasingly exploring its potential as a building block for novel therapeutics, particularly in targeting metabolic disorders and neurological conditions.

The compound's molecular structure combines a methylcyclopropyl group with an acetic acid moiety, creating steric and electronic properties that influence its reactivity and biological interactions. Recent studies highlight its role in modulating enzyme activity and receptor binding, with particular interest in its potential applications for neuroprotective agents and anti-inflammatory compounds. The hydrochloride form enhances solubility, a critical factor for bioavailability in pharmaceutical formulations.

In the context of current research trends, 938058-08-3 aligns with growing demand for small molecule modulators and chiral intermediates. Its stereochemical properties make it relevant for asymmetric synthesis, addressing the pharmaceutical industry's need for enantiomerically pure compounds. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing this compound's purity and stability, especially when used in GMP-compliant synthesis processes.

The compound's stability under various pH conditions and its thermal properties are subjects of ongoing investigation, particularly for formulation scientists developing oral dosage forms. Recent patent literature suggests applications in prodrug design and targeted drug delivery systems, where its unique structure may help overcome biological barriers. These developments respond to market demands for more effective and specific therapeutic agents with reduced side effects.

Quality control of 2-Amino-2-(1-methylcyclopropyl)acetic acid hydrochloride requires rigorous analytical validation, including determination of residual solvents and heavy metal content. The compound's synthesis typically involves multi-step organic reactions with careful control of reaction parameters to ensure high yield and purity. Current Good Manufacturing Practice (cGMP) standards are increasingly applied to its production as potential pharmaceutical applications advance through clinical trials.

From a regulatory perspective, proper handling and storage of CAS 938058-08-3 requires standard laboratory safety protocols. While not classified as hazardous under current regulations, appropriate material safety data documentation is maintained for research and industrial use. The compound's environmental fate and biodegradation profile are subjects of emerging research, particularly as sustainability becomes a priority in chemical development.

The scientific community continues to explore structure-activity relationships (SAR) of 2-Amino-2-(1-methylcyclopropyl)acetic acid derivatives, with computational chemistry and molecular modeling playing increasingly important roles. These studies aim to optimize the compound's pharmacological properties while minimizing potential off-target effects. The integration of artificial intelligence in drug discovery has accelerated the identification of potential applications for this molecular scaffold.

In the broader context of medicinal chemistry, this compound represents an interesting case study in structure-based drug design. Its rigid cyclopropyl structure imposes conformational constraints that can enhance binding specificity to biological targets. Recent publications have examined its potential as a precursor for heterocyclic compounds with diverse biological activities, reflecting the compound's versatility in synthetic chemistry.

Supply chain considerations for 938058-08-3 include ensuring consistent quality across batches and maintaining proper cold chain logistics when required. The compound's stability data informs appropriate storage conditions, typically recommending protection from moisture and extreme temperatures. These factors contribute to its cost-effectiveness in research and development applications compared to more unstable alternatives.

Future research directions for 2-Amino-2-(1-methylcyclopropyl)acetic acid hydrochloride may explore its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. The compound's balanced lipophilicity profile and hydrogen bonding capacity make it a candidate for these emerging therapeutic modalities. As personalized medicine advances, the compound's potential role in structure-activity optimization workflows continues to grow in importance.